Cas no 56973-41-2 (Ergosta-2,24-dien-26-oicacid, 6,7-epoxy-5,22-dihydroxy-1-oxo-, d-lactone, (5a,6a,7a,22R)-)

• Product Name: Ergosta-2,24-dien-26-oicacid, 6,7-epoxy-5,22-dihydroxy-1-oxo-, d-lactone, (5a,6a,7a,22R)-
• CAS No: 56973-41-2
• MF: C₂₈H₃₈O₅
• MW: 454.59832906723
• MDL: MFCD19053156
• CID: 381265
• PubChem ID: 329770321
• Update Time: 2025-04-19

Ergosta-2,24-dien-26-oicacid, 6,7-epoxy-5,22-dihydroxy-1-oxo-, d-lactone, (5a,6a,7a,22R)- Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 6,7-epoxy-5,22-dihydroxy-1-oxo-, d-lactone, (5a,6a,7a,22R)-
• Withanolide B
• WITHANOLIDE B(AS)
• WITHANOLIDE B(SH)(NEW)
• UNII-9YU877VU8K
• (5α,6α,7α,22R)-6,7-Epoxy-5,22-dihydroxy-1-oxo-ergosta-2,24-dien-26-oic acid δ-lactone
• Lycium substance B
• (5a,6a,7a,22R)-6,7-Epoxy-5,22-dihydroxy-1-oxoergosta-2,24-dien-26-oic acid d-lactone
• Withanolide B, analytical standard
• XW164989
• MS-28282
• Q27273393
• ERGOSTA-2,24-DIEN-26-OIC ACID, 6,7-EPOXY-5,22-DIHYDROXY-1-OXO-, .DELTA.-LACTONE, (5.ALPHA.,6.ALPHA.,7.ALPHA.,22R)-
• 15-[1-(4,5-Dimethyl-6-oxo-2,3-dihydropyran-2-yl)ethyl]-5-hydroxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one
• (5alpha,6alpha,7alpha,22R)-5-Hydroxy-6,7:22,26-diepoxyergosta-2,24-diene-1,26-dione
• E88661
• Ergosta-2,24-dien-26-oic acid, 6,7-epoxy-5,22-dihydroxy-1-oxo-, delta-lactone, (5alpha,6alpha,7alpha,22R)-
• CHEBI:175627
• CS-0106690
• 9YU877VU8K
• AKOS040760757
• WITHANOLIDE B(P)(NEW)
• DTXSID20205575
• HY-129566
• 56973-41-2
• (5.ALPHA.,6.ALPHA.,7.ALPHA.,22R)-5-HYDROXY-6,7:22,26-DIEPOXYERGOSTA-2,24-DIENE-1,26-DIONE
• (1S,2S,4S,5R,10R,11S,14R,15R,18S)-15-[(1S)-1-[(2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-5-hydroxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one
• FT-0775746
• DA-68706

• MDL： MFCD19053156
• Inchi： 1S/C28H38O5/c1-14-13-20(32-25(30)15(14)2)16(3)17-8-9-18-22-19(10-12-26(17,18)4)27(5)21(29)7-6-11-28(27,31)24-23(22)33-24/h6-7,16-20,22-24,31H,8-13H2,1-5H3/t16-,17+,18-,19-,20+,22-,23-,24-,26+,27-,28-/m0/s1
• InChI Key： ZTEVDTFJUUJBLP-MBMSZCMESA-N
• SMILES： O1[C@@H]2[C@]3(CC=CC([C@]3(C)[C@H]3CC[C@]4(C)[C@@H]([C@H](C)[C@H]5CC(C)=C(C)C(=O)O5)CC[C@H]4[C@@H]3[C@H]12)=O)O

Computed Properties

• Exact Mass: 454.27200
• Monoisotopic Mass: 454.27192431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 981
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.206
• PSA: 76.13000
• LogP: 4.38050

Ergosta-2,24-dien-26-oicacid, 6,7-epoxy-5,22-dihydroxy-1-oxo-, d-lactone, (5a,6a,7a,22R)- Security Information

• Signal Word：Warning
• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives